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Compound of Interest

Compound Name: 1-phenylprop-2-en-1-ol

Cat. No.: B3415870 Get Quote

Welcome to the Technical Support Center for Greener Chemical Reaction Optimization. As a

Senior Application Scientist, my goal is to provide you with practical, field-proven insights to

address the challenges you encounter in the lab. This guide is structured in a question-and-

answer format to directly tackle specific issues, moving from foundational principles to

advanced troubleshooting and innovative strategies.

Section 1: Foundational Concepts & FAQs
This section addresses the fundamental principles and metrics that underpin green chemistry.

Understanding these concepts is the first step toward optimizing your reactions for

sustainability.

Q1: I'm new to green chemistry. Where do I start?
A: The best starting point is the 12 Principles of Green Chemistry, developed by Paul Anastas

and John Warner.[1] These principles provide a comprehensive framework for designing safer,

more efficient, and environmentally benign chemical processes.[2][3] Think of them not as a

rigid set of rules, but as a holistic checklist to guide your experimental design.[2]

Here is a visualization of the core tenets:
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Problem: Need to Replace
Hazardous Solvent

1. Consult CHEM21
Solvent Selection Guide

2. Match Key Physical Properties
(Polarity, BP, etc.)

Identify 'Recommended'
 alternatives

3. Screen Small Panel of
'Recommended' Solvents

4. Re-optimize Conditions
(Temp, Time, Conc.)

Identify lead solvent(s)

Successful Green
Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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